1-methyl-2-(1-piperidin-4-yl-1H-1,2,3-triazol-4-yl)-1H-benzimidazole

• IUPAC Name: 1-methyl-2-(1-piperidin-4-yltriazol-4-yl)benzimidazole
• InChI: InChI=1S/C15H18N6/c1-20-14-5-3-2-4-12(14)17-15(20)13-10-21(19-18-13)11-6-8-16-9-7-11/h2-5,10-11,16H,6-9H2,1H3
• InChI Key: NNPJUKCBMJAVIU-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1C3=CN(N=N3)C4CCNCC4
• Molecular Formula: C15H18N6
• Molecular Weight: 282.34 g/mol

Description

1-methyl-2-(1-piperidin-4-yl-1H-1,2,3-triazol-4-yl)-1H-benzimidazole is a useful research compound. Its molecular formula is C15H18N6 and its molecular weight is 282.34 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 282.15929460 g/mol and the complexity rating of the compound is 358. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antibacterial and Antifungal Properties Research has shown that certain benzimidazole derivatives exhibit broad-spectrum antibacterial activities, effective against both Gram-positive and Gram-negative bacteria, indicating their potential as new antibacterial agents (Yun He et al., 2003). Additionally, other studies have focused on their antifungal properties, highlighting their effectiveness against drug-resistant pathogens, which underscores the urgent need for developing new antifungal agents (R. Gadhave, V. Vichare, S. Joshi, 2012).

Anticancer Activity Benzimidazole derivatives have been explored for their antiproliferative activities against various cancer cell lines, including human leukemia, breast, and lung cancer cells. These compounds have shown promising results, suggesting potential therapeutic applications in cancer treatment (A. Nowicka et al., 2015).

Corrosion Inhibition In the field of materials science, benzimidazole derivatives have been evaluated as corrosion inhibitors for steel in acidic environments. These studies have demonstrated their effectiveness in protecting metals from corrosion, making them valuable for industrial applications (M. Yadav et al., 2016).

Antitubercular Activity The search for new antitubercular agents has led to the development of benzimidazole derivatives with promising activity against Mycobacterium tuberculosis, including drug-resistant strains. This highlights their potential role in addressing the global challenge of tuberculosis (Kalaga Mahalakshmi Naidu et al., 2016).

Prokinetic Agents Some benzimidazole derivatives have been synthesized and evaluated as potential prokinetic agents, indicating their utility in gastrointestinal motility disorders. This research opens new avenues for the development of treatments for conditions such as gastroesophageal reflux disease and other motility disorders (G. Srinivasulu et al., 2005).